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Compound of Interest

Compound Name: Gallium-67

Cat. No.: B084094 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with radioactive materials like Gallium-67
(Ga-67). This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans to foster a culture of safety and build deep trust in your

laboratory practices.

Gallium-67 is a gamma-emitting radionuclide with a physical half-life of approximately 78.3

hours (3.26 days).[1][2][3] It is crucial to handle Ga-67 with care to minimize external radiation

exposure and prevent contamination.[4][5]

Personal Protective Equipment (PPE)
The first line of defense when handling Gallium-67 is the correct use of Personal Protective

Equipment. The minimum required PPE includes:

Disposable Gloves: Nitrile gloves are recommended. Always inspect gloves for tears or holes

before use and remove them before leaving the work area to prevent cross-contamination.[6]

[7]

Lab Coats: A chemical-resistant lab coat should be worn to protect clothing and skin from

minor spills.[6][7] In case of significant contamination, the lab coat must be removed

immediately.[7]
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Safety Glasses: Safety glasses with side shields or chemical splash goggles are necessary

to protect the eyes.[6][7]

Operational Plan for Handling Gallium-67
A structured operational plan is critical for minimizing exposure and ensuring safety.

1. Designated Area and Shielding:

All work with Gallium-67 should be conducted in a designated and clearly labeled area.[4][6]

Store Ga-67 in lead shielding.[4] Use remote handling tools like tongs to manipulate

unshielded containers.[4]

2. Dosimetry and Monitoring:

Personnel handling millicurie (mCi) quantities of Ga-67 must wear whole body and extremity

dosimeters to monitor their radiation dose.[4]

Regularly monitor the work area for contamination using a NaI scintillation detector or a

pancake GM detector.[4]

3. Engineering Controls:

Conduct operations that may produce airborne contamination in a properly ventilated fume

hood.[4][6]

Use spill trays lined with absorbent paper to contain any potential spills.[4]

4. Personal Hygiene:

Eating, drinking, smoking, and applying cosmetics are strictly prohibited in the laboratory

where Ga-67 is handled.[4][6]

Wash hands thoroughly after handling the material and before leaving the laboratory.[3]

Radiological Data for Gallium-67
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The following table summarizes key quantitative data for Gallium-67 to aid in risk assessment

and safety planning.

Property Value

Physical Half-Life 78.3 hours (3.26 days)[1][2][3]

Primary Gamma Emissions
93 keV (39%), 185 keV (21%), 300 keV (17%)

[8][9]

Unshielded Exposure Rate
~1.1 R/hr at 1 cm from a 1 mCi point source[3]

[4]

Lead Shielding: Half-Value Layer (HVL) ~0.066 cm (0.026 inches)[4]

Lead Shielding: Tenth-Value Layer (TVL) ~0.41 cm (0.16 inches)[4]

Annual Limit on Intake (Oral) 7,000 µCi (259 MBq)[4]

Annual Limit on Intake (Inhalation) 10,000 µCi (370 MBq)[4]

Disposal Plan for Gallium-67 Waste
Proper disposal of radioactive waste is a critical component of laboratory safety and regulatory

compliance.

Waste Segregation and Labeling: Isolate Gallium-67 waste in sealed, clearly labeled

containers.[3][4] The label should include the radioactive symbol, the isotope (Ga-67), the

activity level, and the date.[6]

Decay-in-Storage: Due to its relatively short half-life, the primary disposal method for Ga-67

is decay-in-storage. This involves storing the waste in a shielded and secure location until

the radioactivity has decayed to background levels. A general rule of thumb is to store the

waste for at least 10 half-lives (approximately 33 days).

Verification: Before disposing of the decayed waste as regular trash, it must be monitored

with a radiation survey meter to confirm that its radioactivity is indistinguishable from

background radiation.
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Contaminated Clothing: If clothing becomes contaminated, it should be removed immediately

and either disposed of as radioactive waste or held for decay.[3]

Below is a diagram illustrating the standard workflow for handling Gallium-67 in a laboratory

setting.
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Gallium-67 Handling Workflow
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Caption: A logical workflow for the safe handling of Gallium-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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